N-(5-butyl-1,3,4-thiadiazol-2-yl)-6-[(5Z)-5-[(4-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanamide

• IUPAC Name: N-(5-butyl-1,3,4-thiadiazol-2-yl)-6-[(5Z)-5-[(4-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanamide
• InChI: InChI=1S/C22H25ClN4O2S3/c1-2-3-8-19-25-26-21(32-19)24-18(28)7-5-4-6-13-27-20(29)17(31-22(27)30)14-15-9-11-16(23)12-10-15/h9-12,14H,2-8,13H2,1H3,(H,24,26,28)/b17-14-
• InChI Key: JMUXEXJEPAPDBN-VKAVYKQESA-N
• Canonical SMILES: CCCCC1=NN=C(S1)NC(=O)CCCCCN2C(=O)C(=CC3=CC=C(C=C3)Cl)SC2=S
• Isomeric SMILES: CCCCC1=NN=C(S1)NC(=O)CCCCCN2C(=O)/C(=C/C3=CC=C(C=C3)Cl)/SC2=S
• Molecular Formula: C22H25ClN4O2S3
• Molecular Weight: 509.1 g/mol

Description

N-(5-butyl-1,3,4-thiadiazol-2-yl)-6-[(5Z)-5-[(4-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanamide is a useful research compound. Its molecular formula is C22H25ClN4O2S3 and its molecular weight is 509.1. The purity is usually 95%.
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Scientific Research Applications

Antiviral Activity

One of the primary applications of compounds similar to N-(5-butyl-1,3,4-thiadiazol-2-yl)-6-[(5Z)-5-[(4-chlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanamide is in the field of antiviral research. For instance, derivatives of 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide have been synthesized and shown to possess anti-tobacco mosaic virus activity (Chen et al., 2010).

Antipsychotic and Anticonvulsant Properties

Compounds containing elements of the thiadiazole and thiazolidinone groups have been explored for their antipsychotic and anticonvulsant properties. For example, new substituted benzoxazepine and benzothiazepine derivatives have demonstrated potential as antipsychotic and anticonvulsant agents (Kaur et al., 2012).

Antiproliferative Activity Against Cancer Cell Lines

Another significant application is in anticancer research, where derivatives of 5-(4-methyl-benzylidene)-thiazolidine-2,4-dione have been synthesized and evaluated for their antiproliferative activity against various human cancer cell lines (Chandrappa et al., 2008).

Corrosion Inhibition

In the field of chemical engineering, certain thiazolidinedione derivatives have been investigated as corrosion inhibitors for mild steel in hydrochloric acid solution. Their effectiveness as inhibitors has been demonstrated through various techniques (Yadav et al., 2015).

Antimicrobial Activity

Thiazole and thiadiazole derivatives have been extensively studied for their antimicrobial properties. For instance, new 5-guanylhydrazone/thiocyanato-6-arylimidazo[2,1-b]-1,3, 4-thiadiazole-2-sulfonamide derivatives displayed significant antibacterial activity against various bacterial strains (Gadad et al., 2000).